2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide

• Molecular Formula: C12H11N5O4S
• Molecular Weight: 321.31 g/mol
• IUPAC Name: 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C12H11N5O4S/c1-7-11(19)14-12(16-15-7)22-6-10(18)13-8-3-2-4-9(5-8)17(20)21/h2-5H,6H2,1H3,(H,13,18)(H,14,16,19)
• InChI Key: FIPHVRZBIBNWMA-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NNC(=NC1=O)SCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]

Description

2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, also known as MNPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide exerts its effects through various mechanisms. It has been found to inhibit the production of inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of many inflammatory diseases. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide also scavenges free radicals and exhibits a potent antioxidant effect. Additionally, 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Furthermore, 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been found to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has several advantages for lab experiments. It is readily available and can be synthesized with high purity and high yield. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide is also stable under various conditions, making it suitable for long-term storage. However, 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has some limitations for lab experiments. It is relatively expensive compared to other compounds, and its solubility in water is limited, which may affect its bioavailability.

Future Directions

There are several future directions for the research on 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide. One potential application is in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has also shown potential as an anticancer agent, and further research could lead to the development of novel cancer therapies. Additionally, 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide could be used as a tool for studying the mechanisms of inflammation and cancer, leading to a better understanding of these diseases. Overall, the potential applications of 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide in various fields of scientific research make it an exciting compound for future studies.
Conclusion:
In conclusion, 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been optimized to yield high purity and high yield. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. It exerts its effects through various mechanisms, including the inhibition of inflammatory cytokines, scavenging of free radicals, and induction of apoptosis in cancer cells. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has several advantages for lab experiments, but also has some limitations. Future research on 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide could lead to the development of novel therapies for inflammatory diseases and cancer, as well as a better understanding of the mechanisms underlying these diseases.

Synthesis Methods

The synthesis of 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide involves the reaction of 3-nitroaniline with 2-mercapto-4,6-dimethyl-1,3,5-triazine in the presence of acetic anhydride and triethylamine. The resulting product is then treated with acetic anhydride and acetic acid to obtain 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide. The synthesis of 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been optimized to yield high purity and high yield.

Scientific Research Applications

2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. 2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide has been tested in vitro and in vivo, and the results have shown promising therapeutic potential.